Cas no 1249120-22-6 (1-2-bromo-1-(2-methylpropoxy)ethyl-2-chlorobenzene)

1-2-Bromo-1-(2-methylpropoxy)ethyl-2-chlorobenzene is a halogenated aromatic compound featuring both bromine and chlorine substituents, along with a 2-methylpropoxyethyl side chain. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and chlorine enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the ether linkage offers stability and solubility in organic solvents. Its well-defined molecular architecture allows for precise functionalization, enabling the development of complex molecules with tailored properties. Suitable for controlled reactions under inert conditions, it is typically handled with standard safety precautions for halogenated compounds.

1-2-bromo-1-(2-methylpropoxy)ethyl-2-chlorobenzene structure

1249120-22-6 structure

Product Name:1-2-bromo-1-(2-methylpropoxy)ethyl-2-chlorobenzene

CAS No:1249120-22-6

MF:C₁₂H₁₆BrClO

MW:291.611842155457

CID:5962370

PubChem ID:62112359

Update Time:2025-06-08

1-2-bromo-1-(2-methylpropoxy)ethyl-2-chlorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-2-bromo-1-(2-methylpropoxy)ethyl-2-chlorobenzene
- AKOS011392150
- 1249120-22-6
- 1-[2-bromo-1-(2-methylpropoxy)ethyl]-2-chlorobenzene
- EN300-1133437
- Inchi： 1S/C12H16BrClO/c1-9(2)8-15-12(7-13)10-5-3-4-6-11(10)14/h3-6,9,12H,7-8H2,1-2H3
- InChI Key： HRYSPKWUVOFCIV-UHFFFAOYSA-N
- SMILES： BrCC(C1C=CC=CC=1Cl)OCC(C)C

Computed Properties

Exact Mass: 290.00731g/mol
Monoisotopic Mass: 290.00731g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 9.2Å²

1-2-bromo-1-(2-methylpropoxy)ethyl-2-chlorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1133437-1.0g	1-[2-bromo-1-(2-methylpropoxy)ethyl]-2-chlorobenzene	1249120-22-6		1g	$0.0	2023-06-09
Enamine	EN300-1133437-0.05g	1-[2-bromo-1-(2-methylpropoxy)ethyl]-2-chlorobenzene	1249120-22-6	95%	0.05g	$468.0	2023-10-26
Enamine	EN300-1133437-0.1g	1-[2-bromo-1-(2-methylpropoxy)ethyl]-2-chlorobenzene	1249120-22-6	95%	0.1g	$490.0	2023-10-26
Enamine	EN300-1133437-0.25g	1-[2-bromo-1-(2-methylpropoxy)ethyl]-2-chlorobenzene	1249120-22-6	95%	0.25g	$513.0	2023-10-26
Enamine	EN300-1133437-0.5g	1-[2-bromo-1-(2-methylpropoxy)ethyl]-2-chlorobenzene	1249120-22-6	95%	0.5g	$535.0	2023-10-26
Enamine	EN300-1133437-1g	1-[2-bromo-1-(2-methylpropoxy)ethyl]-2-chlorobenzene	1249120-22-6	95%	1g	$557.0	2023-10-26
Enamine	EN300-1133437-2.5g	1-[2-bromo-1-(2-methylpropoxy)ethyl]-2-chlorobenzene	1249120-22-6	95%	2.5g	$1089.0	2023-10-26
Enamine	EN300-1133437-5g	1-[2-bromo-1-(2-methylpropoxy)ethyl]-2-chlorobenzene	1249120-22-6	95%	5g	$1614.0	2023-10-26
Enamine	EN300-1133437-10g	1-[2-bromo-1-(2-methylpropoxy)ethyl]-2-chlorobenzene	1249120-22-6	95%	10g	$2393.0	2023-10-26

1-2-bromo-1-(2-methylpropoxy)ethyl-2-chlorobenzene Related Literature

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Additional information on 1-2-bromo-1-(2-methylpropoxy)ethyl-2-chlorobenzene

Comprehensive Overview of 1-2-bromo-1-(2-methylpropoxy)ethyl-2-chlorobenzene (CAS No. 1249120-22-6)

1-2-bromo-1-(2-methylpropoxy)ethyl-2-chlorobenzene (CAS No. 1249120-22-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and advanced material synthesis. This compound, characterized by its unique bromo and chloro functional groups, is widely utilized in research and industrial applications due to its versatile reactivity. The presence of both 2-methylpropoxy and ethyl moieties further enhances its utility in cross-coupling reactions, making it a valuable building block for complex molecular architectures.

In recent years, the demand for halogenated benzene derivatives like 1-2-bromo-1-(2-methylpropoxy)ethyl-2-chlorobenzene has surged, driven by their role in the development of novel agrochemicals and pharmaceutical intermediates. Researchers are particularly interested in its potential applications in catalysis and polymer chemistry, where its structural features enable precise control over reaction pathways. The compound's CAS No. 1249120-22-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

One of the most discussed topics in organic chemistry today is the optimization of synthetic routes for halogenated compounds. 1-2-bromo-1-(2-methylpropoxy)ethyl-2-chlorobenzene serves as a prime example of how regioselective functionalization can be achieved. Its synthesis often involves Grignard reactions or nucleophilic substitutions, which are key areas of interest for chemists aiming to improve yield and purity. The compound's stability under various conditions also makes it a preferred choice for high-throughput screening in drug discovery.

From an industrial perspective, 1-2-bromo-1-(2-methylpropoxy)ethyl-2-chlorobenzene is often highlighted in discussions about green chemistry and sustainable synthesis. Companies are increasingly seeking eco-friendly alternatives to traditional halogenation methods, and this compound's efficient production process aligns with these goals. Its low environmental impact and compatibility with biodegradable solvents have made it a subject of interest in regulatory and environmental forums.

Another trending topic is the integration of AI-driven molecular design in chemical research. Computational models frequently reference CAS No. 1249120-22-6 to predict reactivity and optimize synthetic protocols. This intersection of machine learning and experimental chemistry underscores the compound's importance in modern scientific advancements. Researchers are also exploring its potential in material science, particularly in the development of organic semiconductors and liquid crystals.

In summary, 1-2-bromo-1-(2-methylpropoxy)ethyl-2-chlorobenzene (CAS No. 1249120-22-6) is a multifaceted compound with broad applications across multiple disciplines. Its unique chemical properties, combined with its relevance to contemporary research trends, ensure its continued prominence in scientific literature and industrial workflows. As the demand for high-performance materials and efficient synthetic methods grows, this compound is poised to remain a critical component in the toolkit of chemists and engineers worldwide.